Cas no 1349807-47-1 ((R)-1-(2-Methoxybenzyl)pyrrolidin-3-amine dihydrochloride)

• Product Name: (R)-1-(2-Methoxybenzyl)pyrrolidin-3-amine dihydrochloride
• CAS No: 1349807-47-1
• MF: C₁₂H₂₀Cl₂N₂O
• MW: 279.206001281738
• CID: 5188730
• Update Time: 2025-10-25

(R)-1-(2-Methoxybenzyl)pyrrolidin-3-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-1-(2-Methoxybenzyl)pyrrolidin-3-amine dihydrochloride

• Inchi： 1S/C12H18N2O.2ClH/c1-15-12-5-3-2-4-10(12)8-14-7-6-11(13)9-14;;/h2-5,11H,6-9,13H2,1H3;2*1H/t11-;;/m1../s1
• InChI Key： TYYCGCSFNSARPY-NVJADKKVSA-N
• SMILES： N1(CC2=CC=CC=C2OC)CC[C@@H](N)C1.[H]Cl.[H]Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3

(R)-1-(2-Methoxybenzyl)pyrrolidin-3-amine dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (R)-1-(2-Methoxybenzyl)pyrrolidin-3-amine dihydrochloride

Comprehensive Overview of (R)-1-(2-Methoxybenzyl)pyrrolidin-3-amine dihydrochloride (CAS No. 1349807-47-1)

(R)-1-(2-Methoxybenzyl)pyrrolidin-3-amine dihydrochloride (CAS No. 1349807-47-1) is a chiral organic compound that has garnered significant attention in pharmaceutical research and development. This compound, characterized by its pyrrolidine core and methoxybenzyl substitution, is widely studied for its potential applications in medicinal chemistry. The dihydrochloride salt form enhances its solubility and stability, making it a preferred choice for various experimental and therapeutic purposes.

In recent years, the demand for chiral amines like (R)-1-(2-Methoxybenzyl)pyrrolidin-3-amine has surged due to their role as key intermediates in the synthesis of bioactive molecules. Researchers are particularly interested in its stereoselective properties, which are crucial for designing drugs with higher efficacy and fewer side effects. The compound's CAS No. 1349807-47-1 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

The methoxybenzyl group in this compound contributes to its unique pharmacokinetic profile, influencing its absorption, distribution, metabolism, and excretion (ADME) properties. This makes (R)-1-(2-Methoxybenzyl)pyrrolidin-3-amine dihydrochloride a valuable candidate for drug discovery programs targeting neurological and cardiovascular diseases. Its pyrrolidine scaffold is also a common motif in FDA-approved drugs, further highlighting its importance.

From a synthetic perspective, the preparation of (R)-1-(2-Methoxybenzyl)pyrrolidin-3-amine dihydrochloride involves asymmetric synthesis techniques to ensure high enantiomeric purity. This aligns with the growing trend toward green chemistry and sustainable manufacturing practices, which are hot topics in the pharmaceutical industry. Researchers are exploring catalytic methods to optimize the yield and reduce waste, addressing environmental concerns while maintaining cost-effectiveness.

Another area of interest is the compound's potential role in central nervous system (CNS) drug development. Its structural features suggest it could interact with neurotransmitter receptors, making it a subject of preclinical studies. The dihydrochloride salt form is particularly advantageous for formulation development, as it improves bioavailability—a critical factor in CNS-targeted therapies.

In summary, (R)-1-(2-Methoxybenzyl)pyrrolidin-3-amine dihydrochloride (CAS No. 1349807-47-1) is a versatile compound with broad applications in drug discovery and development. Its chirality, pyrrolidine core, and methoxybenzyl substitution make it a focal point for researchers aiming to innovate in medicinal chemistry. As the pharmaceutical industry continues to prioritize precision medicine and sustainable synthesis, this compound is poised to remain a key player in scientific advancements.